Cas no 1248150-71-1 (2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic acid)

• Product Name: 2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic acid
• CAS No: 1248150-71-1
• MF: C₉H₆F₄O₂S
• MW: 254.201355457306
• CID: 5894937
• PubChem ID: 62393599
• Update Time: 2025-10-19

2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-[(difluoromethyl)thio]-α,α-difluoro-
• 2-(4-((Difluoromethyl)thio)phenyl)-2,2-difluoroacetic acid
• 2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic acid
• 1248150-71-1
• CS-0344335
• EN300-1931246
• 2-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-difluoroacetic acid
• AKOS011680616

• Inchi： 1S/C9H6F4O2S/c10-8(11)16-6-3-1-5(2-4-6)9(12,13)7(14)15/h1-4,8H,(H,14,15)
• InChI Key： BPABEWZGQRXUCK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(SC(F)F)=CC=1)(F)(F)C(=O)O

Computed Properties

• Exact Mass: 254.00246325g/mol
• Monoisotopic Mass: 254.00246325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 296.0±40.0 °C(Predicted)
• pka: 0.93±0.10(Predicted)

Additional information on 2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic acid

Professional Introduction to 2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic Acid (CAS No: 1248150-71-1)

2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic acid, identified by the CAS number 1248150-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of both difluoromethyl and sulfanyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structure of this molecule incorporates a phenyl ring substituted with a difluoromethylsulfanyl group, linked to a difluoroacetic acid moiety, making it a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The difluoromethyl group is particularly noteworthy in the context of medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. Compounds containing this moiety have been extensively studied for their potential applications in treating various diseases, including cancer and inflammatory disorders. The introduction of fluorine atoms into molecular structures often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors in the development of novel therapeutics.

In recent years, there has been a surge in research focused on the development of novel fluorinated compounds with therapeutic potential. The combination of the difluoromethylsulfanylphenyl group with the difluoroacetic acid moiety in 2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic acid suggests that this compound may exhibit interesting pharmacological properties. Specifically, the sulfanyl group can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets. This feature makes the compound a promising scaffold for designing inhibitors or modulators of enzyme activity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can influence multiple aspects of drug behavior, including pharmacokinetics, pharmacodynamics, and metabolic stability. For instance, fluorine substitution can lead to increased binding affinity by altering electronic distributions and steric properties. Additionally, fluorinated drugs often exhibit improved oral bioavailability and prolonged half-lives due to their resistance to metabolic degradation.

Recent studies have demonstrated that compounds containing the difluoromethyl group can exhibit potent anti-cancer effects. The ability of this group to enhance metabolic stability has been particularly valuable in developing kinase inhibitors, which are widely used in oncology. Similarly, the sulfanyl group has been shown to improve solubility and bioavailability of drug candidates, making it an attractive feature for medicinal chemists.

The synthesis of 2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic acid involves sophisticated organic transformations that highlight the compound's complexity and synthetic challenge. Key steps in its preparation include the introduction of fluorine atoms at specific positions on the phenyl ring and the attachment of the difluoroacetic acid moiety. These synthetic strategies require careful optimization to ensure high yields and purity.

In conclusion, 2-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluoroacetic acid (CAS No: 1248150-71-1) represents a significant advancement in fluorinated chemistry with potential applications in pharmaceutical research. Its unique structural features make it a valuable candidate for further investigation into drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.